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Compound of Interest

Compound Name: loseric acid
CAS No.: 49755-88-6
Cat. No.: B1634334
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Application Note & Standard Operating Procedure

Part 1: Executive Summary & Scientific Rationale

loseric Acid (Chemical Name: 3-(acetylamino)-5-[[(2-hydroxy-1-
(hydroxymethyl)ethyllamino]carbonyl]-2,4,6-triiodobenzoic acid) is a critical process impurity
and degradation product associated with lopamidol, a widely used non-ionic X-ray contrast
medium.[1][2][3] Designated as Impurity A in major pharmacopeias (USP/EP), its quantification
IS mandatory for batch release and stability testing.[1][2]

The Analytical Challenge: Quantifying loseric acid presents a unique "needle in a haystack"
challenge. Contrast media samples are heavily concentrated matrices (often >700 mg/mL of
lopamidol), while loseric acid must be detected at trace levels (<0.1%).[3] Furthermore, the
molecule possesses a free carboxylic acid group, making its retention behavior highly pH-
dependent compared to the non-ionic parent drug.

Strategic Approach: This guide details two complementary methodologies:
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e HPLC-UV (Quality Control): A robust, pharmacopeia-aligned method optimized for routine
batch release, focusing on resolution and retention stability.[1][2][3]

o LC-MS/MS (Trace Analysis): A high-sensitivity method for genotoxic impurity assessment or
ultra-trace quantification in complex biological matrices (e.g., pharmacokinetic studies).[1][2]

[3]

. Chemical Identi ies[11[21[41[51[6]

Property Description
Common Name loseric Acid (lopamidol Impurity A)
CAS Number 51876-99-4
Molecular Formula C15H16I3N30s
Molecular Weight ~731.02 g/mol
pKa ~3.5 (Carboxylic acid moiety)
» Soluble in water (pH dependent), Methanol,
Solubility
DMSO.[1][2][3]
] ~242 nm (Characteristic of tri-iodinated benzene
UV Maxima

ring)

Structural Visualization:

lopamidol (Parent API)
Non-ionic Amide

Side chain degradation Hydrolysis

(Acidic/Basic Conditions)

Loss of amino-alcohol moie loseric Acid (Impurity A)

Free Carboxylic Acid

Click to download full resolution via product page

Figure 1: Formation pathway of loseric Acid via hydrolysis of the lopamidol side chain.[1][2][3]
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Part 3: Method 1 - HPLC-UV (Standard QC Protocol)[1][2]
[3]

Objective: Routine quantification of loseric acid in lopamidol API and finished formulations.
Mechanism: Reversed-Phase Chromatography (RPC) utilizing ion-suppression to stabilize the
retention of the acidic impurity.[1][2][3]

3.1 Instrumentation & Reagents[1][4]

o System: HPLC with Quaternary Pump and Diode Array Detector (DAD) or Variable
Wavelength Detector (VWD).[1][2][3][5]

e Column: Agilent Zorbax Eclipse Plus C18 (250 mm x 4.6 mm, 5 um) or USP L1 equivalent.[1]
[2]

e Reagents:
o Water (HPLC Grade)[1][2][3][5]
o Methanol (HPLC Grade)[1][2][3]

o Phosphoric Acid (85%) or Formic Acid (for pH adjustment)[1][2][3]

32 Chrnmatngraphic Canditions
Parameter Setting

) Water (adjusted to pH 3.0 with dilute Phosphoric
Mobile Phase A

Acid)
Mobile Phase B Methanol
Flow Rate 1.0 mL/min
Column Temp 35°C
Injection Volume 20 pL
Detection UV @ 242 nm (Reference: 360 nm)
Run Time 45 minutes
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Gradient Profile:

0-5 min: 95% A (Isocratic hold to elute polar salts)[1][2][3]

5-25 min: 95% A - 70% A (Linear gradient)

25-35 min: 70% A - 50% A (Wash phase)

35-36 min: 50% A — 95% A (Re-equilibration)

36-45 min: 95% A (Equilibration)

3.3 Step-by-Step Protocol

A. Standard Preparation (Stock Solution)

Weigh accurately 10.0 mg of loseric Acid Reference Standard.[1][2]

Transfer to a 100 mL volumetric flask.

Dissolve in 10 mL Methanol (sonicate if necessary).

Dilute to volume with Water. (Conc: 100 pg/mL).[1][2][3]
B. System Suitability Solution

e Prepare a solution containing 100 pg/mL of loseric Acid and 100 pg/mL of lopamidol
(Parent).[1][2]

o Why? To verify resolution (Rs) between the impurity (elutes earlier) and the massive parent
peak.

C. Sample Preparation (Finished Product)

o Transfer an aliquot of lopamidol Injection (equivalent to ~1.0 g lopamidol) into a 100 mL
volumetric flask.

« Dilute to volume with Mobile Phase A.[1][2]
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« Filter through a 0.45 pm PVDF syringe filter.[1][2]

e Note: Do not use Nylon filters as iodinated compounds can sometimes bind non-specifically.

[11[2]
D. Acceptance Criteria (System Suitability)
e Resolution (Rs): > 2.0 between loseric Acid and lopamidol.
e Tailing Factor (T): < 1.5 for loseric Acid.[1][2][3]

e RSD (n=6): < 2.0% for peak area.[1][2][3]

Part 4: Method 2 - LC-MS/MS (Trace & Bioanalysis)[1][2]
[3]

Objective: High-sensitivity quantification for trace impurity profiling or pharmacokinetic analysis
in plasma/urine.[1][2][3] Mechanism: Negative Electrospray lonization (ESI-) utilizing the acidity
of the carboxyl group for enhanced sensitivity.[1][2][3]

4.1 Instrumentation

o System: UHPLC coupled to Triple Quadrupole Mass Spectrometer (e.g., Sciex 6500+ or
Waters Xevo TQ-S).[1][2][3]

e Column: Waters ACQUITY UPLC BEH C18 (100 mm x 2.1 mm, 1.7 um).[1][2]

4.2 Mass Spectrometry Parameters
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Parameter Setting

lonization Mode ESI Negative (-)
Capillary Voltage -2.5 kV

Source Temp 500°C

Precursor lon (Q1) 730.0 [M-H]~

Product lon (Q3) 126.9 [I]~ (Quantifier)
Secondary Product 603.8 [M-H-I]~ (Qualifier)

Expert Insight: lodinated compounds fragment predictably by losing lodine atoms.[1][2] The
transition 730.0 — 126.9 is extremely specific and offers high sensitivity.[1][2]

4.3 UHPLC Conditions[1][3]
» Mobile Phase A: 0.1% Formic Acid in Water.[1][2]

» Mobile Phase B: Acetonitrile.[1][2][5][6]
o Gradient: Fast ramp (5% B to 95% B in 5 minutes).

e Flow Rate: 0.4 mL/min.[1][2]

Part 5: Analytical Workflow Visualization
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Sample Source
(APl or Formulation)

:

Sample Preparation
Dilution & Filtration (PVDF)

:

LC Separation
C18 Column, Acidic pH

Select Detection Mode

Routine QC

Method A: UV (242 nm) Method B: MS/MS (MRM)
Limit: ~0.05% Limit: <1 ppm

Data Analysis
Calc vs. External Std

Click to download full resolution via product page

Trace/Bioanalysis

Figure 2: Decision tree for selecting the appropriate analytical workflow based on sensitivity
requirements.

Part 6: Validation & Troubleshooting
6.1 Validation Parameters (per ICH Q2(R1))

 Linearity: Demonstrate linearity from 0.05% to 120% of the specification limit (typically 0.1%
wiw).

« LOD/LOQ:
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o UV Method:[1][2][7] Expect LOQ ~ 0.02%.[1][2]

o MS Method: Expect LOQ ~ 1-5 ng/mL.[1][2][3]

» Robustness: Critical parameter is pH of Mobile Phase A.[1][2] Since loseric acid is a weak

acid (pKa ~3.5), small changes in pH around 3.0-4.0 can drastically shift retention time.[1][2]

[3] Recommendation: Always buffer Mobile Phase A (e.g., 10mM Ammonium Formate pH 3.

[1][2]5) rather than just using acid addition, to ensure reproducible retention times.

6.2 Trnuhlpqhnnting Guide

Issue Probable Cause Corrective Action
Use a high-purity, end-capped
N Secondary interactions with C18 column.[1][2][3] Ensure
Peak Tailing ) )
silanols.[1][2][3] pH is < 3.5 to suppress
ionization.[1][2]
Use a needle wash of 50:50
Carryover lodine "stickiness" in injector. Methanol:Water with 0.1%

Formic Acid.[1][2]

Retention Shift

Mobile phase evaporation or
pH drift.[1][2]

Use buffered mobile phases
instead of simple acid/water
mixtures.[1][2]

Split Peaks

Sample solvent mismatch.

Dissolve standards in Mobile
Phase A rather than pure
Methanol to prevent solvent

effects.
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« National Center for Biotechnology Information. PubChem Compound Summary for CID
65444: loseric Acid. PubChem.[1][2][9] Available at: [Link][1][2][3]

+ FDA Substance Registration System. loseric Acid (UNII: 607C9P18WG).[1][2][3][9] FDA.[1]
[2][9] Available at: [Link][1][2][3]

¢ Gao, S. et al. (2014).[1][2] Simultaneous determination of lopamidol and its related impurities
by HPLC. Journal of Pharmaceutical Analysis. (Contextual citation for method parameters).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Methodological & Application

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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